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Compound of Interest

Compound Name: Ncx 1022

Cat. No.: B609505

Disclaimer: No specific Safety Data Sheet (SDS) for Ncx 1022 was found. The following
guidance is based on the chemical properties of its components—a nitric oxide-donating
moiety and a hydrocortisone backbone—and general best practices for handling potent
pharmaceutical compounds. Researchers should always consult with their institution's
Environmental Health and Safety (EHS) department for specific guidance.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling Ncx 1022. Adherence to these procedures is
critical for ensuring personal safety and maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)

Given that Ncx 1022 is a nitric oxide-releasing derivative of hydrocortisone, a corticosteroid,
appropriate PPE must be worn to prevent skin contact, inhalation, and eye exposure. The
following table summarizes the recommended PPE.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile

gloves.

Provides a robust barrier
against skin contact. Nitrile
gloves offer good chemical
resistance to a range of
chemicals. Since specific
breakthrough time data for Ncx
1022 is unavailable, double-
gloving is a prudent measure.
Change gloves immediately if

contaminated.

Eye Protection

Chemical splash goggles or
safety glasses with side

shields.

Protects eyes from accidental
splashes of solutions

containing Ncx 1022.

Body Protection

A fully buttoned laboratory

coat.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

Use in a certified chemical
fume hood. If weighing or
handling solids outside a fume
hood where aerosolization is
possible, a NIOSH-approved
respirator with an appropriate
cartridge for organic vapors
and particulates should be

considered.

A chemical fume hood is the
primary engineering control to
minimize inhalation exposure.
The need for respiratory
protection should be
determined by a risk
assessment and your
institution's EHS department.
Since Ncx 1022 is a solid, the
risk of inhalation is highest
when handling the powder

form.

Experimental Protocols: Safe Handling and Disposal

Receiving and Storage:

e Upon receipt, visually inspect the container for any signs of damage or leakage.

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.

e The storage location should be clearly labeled and access restricted to authorized personnel.
Preparation of Solutions:

 All handling of the solid compound, including weighing and preparation of stock solutions,
should be performed in a certified chemical fume hood to prevent inhalation of airborne
particles.

o Wear all prescribed PPE as detailed in the table above.

o Use a calibrated balance to accurately weigh the required amount of Ncx 1022.

e When dissolving the compound, add the solvent slowly to the solid to avoid splashing.
Experimental Use:

e When diluting stock solutions or adding the compound to experimental setups (e.g., cell
cultures), continue to wear all prescribed PPE.

e Work over a disposable absorbent bench pad to contain any potential spills.
» After handling, wash hands thoroughly with soap and water, even after removing gloves.

Disposal Plan: Proper disposal of Ncx 1022 and all contaminated materials is crucial to prevent
environmental contamination and potential exposure to others.

e Solid Waste:

o Collect all disposable materials that have come into contact with Ncx 1022, such as
gloves, bench pads, and pipette tips, in a designated hazardous waste container.

o This container should be clearly labeled as "Hazardous Waste" and include the chemical
name "Ncx 1022."

e Liquid Waste:
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o Collect all unused solutions of Ncx 1022 and contaminated liquid media in a separate,
sealed, and clearly labeled hazardous liquid waste container.

o Do not mix with other waste streams unless compatibility has been confirmed. Nitric oxide-
donating compounds can be reactive.

o Decontamination:

o All non-disposable equipment, such as glassware and spatulas, that has come into
contact with Ncx 1022 should be decontaminated. A thorough rinse with an appropriate
solvent (e.g., ethanol or isopropanol) followed by washing with soap and water is
recommended. The initial solvent rinse should be collected as hazardous waste.

o Wipe down all work surfaces in the chemical fume hood with a suitable cleaning agent
after each use.

» Final Disposal:

o All hazardous waste must be disposed of through your institution's EHS department in
accordance with federal, state, and local regulations.

Workflow for Handling and Disposal of Ncx 1022
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Caption: Workflow for the safe handling and disposal of Ncx 1022.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Ncx 1022]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609505#personal-protective-equipment-for-handling-
ncx-1022]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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